molecular formula C9H20N2O B8606406 3-Diethylamino-N,N-Dimethylpropionamide CAS No. 53151-51-2

3-Diethylamino-N,N-Dimethylpropionamide

Cat. No.: B8606406
CAS No.: 53151-51-2
M. Wt: 172.27 g/mol
InChI Key: MJQIFLISYRTKBK-UHFFFAOYSA-N
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Description

3-Diethylamino-N,N-Dimethylpropionamide is a useful research compound. Its molecular formula is C9H20N2O and its molecular weight is 172.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

53151-51-2

Molecular Formula

C9H20N2O

Molecular Weight

172.27 g/mol

IUPAC Name

3-(diethylamino)-N,N-dimethylpropanamide

InChI

InChI=1S/C9H20N2O/c1-5-11(6-2)8-7-9(12)10(3)4/h5-8H2,1-4H3

InChI Key

MJQIFLISYRTKBK-UHFFFAOYSA-N

Canonical SMILES

CCN(CC)CCC(=O)N(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

In accordance with this example, anhydrous diethylamine (44 grams) and N,N-dimethylacrylamide (60 grams) were heated at reflux temperature (about 56-60° C.) for 48 hours. After this period of time, the reaction mixture was subjected to distillation to separate unreacted amine and amide followed by recovery of product in 86 percent yield at 70° C. and 2 mm. mercury pressure. The liquid product (purity = about 95 percent is designated herein as Amine Catalyst V, and has the formula, (C2H5)2N--CH2CH2C(O)N(CH3)2. The structure of this novel product was confirmed by infrared functional analysis and purity by gas-liquid chromatographic analysis.
Quantity
44 g
Type
reactant
Reaction Step One
Quantity
60 g
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

In accordance with this example, anhydrous diethylamine (44 grams) and N,N-dimethylacrylamide (60 grams) were heated at reflux temperature (about 56°-60° C.) for 48 hours. After this period of time, the reaction mixture was subjected to distillation to separate unreacted amine and amide followed by recovery of product in 86 per cent yield at 70° C. and 2 mm. mercury pressure. The liquid product (purity = about 95 per cent) is designated herein as Amine Catalyst V, and has the formula, (C2H5)2N-CH2CH2C(0)N(CH3)2. The structure of this novel product was confirmed by infrared functional analysis and purity by gas-liquid chromatographic analysis.
Quantity
44 g
Type
reactant
Reaction Step One
Quantity
60 g
Type
reactant
Reaction Step Two
[Compound]
Name
(C2H5)2N-CH2CH2C(0)N(CH3)2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
Amine
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Four
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Five

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